Cas no 1158764-61-4 (3-(4-iodophenyl)methylpyrrolidine)
3-(4-iodophenyl)methylpyrrolidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-Iodobenzyl)pyrrolidine
- 3-[(4-iodophenyl)methyl]pyrrolidine
- Pyrrolidine, 3-[(4-iodophenyl)methyl]-
- 3-(4-iodophenyl)methylpyrrolidine
-
- MDL: MFCD07383425
- Inchi: 1S/C11H14IN/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10/h1-4,10,13H,5-8H2
- InChI Key: VFSRSAITYPSBRB-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)CC1CNCC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- XLogP3: 2.8
- Topological Polar Surface Area: 12
3-(4-iodophenyl)methylpyrrolidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-302281-0.05g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 0.05g |
$888.0 | 2023-09-06 | ||
| Enamine | EN300-302281-0.1g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 0.1g |
$930.0 | 2023-09-06 | ||
| Enamine | EN300-302281-0.25g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 0.25g |
$972.0 | 2023-09-06 | ||
| Enamine | EN300-302281-0.5g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 0.5g |
$1014.0 | 2023-09-06 | ||
| Enamine | EN300-302281-1.0g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-302281-2.5g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 2.5g |
$2071.0 | 2023-09-06 | ||
| Enamine | EN300-302281-5.0g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 5.0g |
$3065.0 | 2023-02-26 | ||
| Enamine | EN300-302281-10.0g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 10.0g |
$4545.0 | 2023-02-26 | ||
| Enamine | EN300-302281-1g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 1g |
$1057.0 | 2023-09-06 | ||
| Enamine | EN300-302281-5g |
3-[(4-iodophenyl)methyl]pyrrolidine |
1158764-61-4 | 5g |
$3065.0 | 2023-09-06 |
3-(4-iodophenyl)methylpyrrolidine Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
Additional information on 3-(4-iodophenyl)methylpyrrolidine
Comprehensive Overview of 3-(4-iodophenyl)methylpyrrolidine (CAS No. 1158764-61-4): Properties, Applications, and Research Insights
3-(4-iodophenyl)methylpyrrolidine (CAS No. 1158764-61-4) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This iodinated pyrrolidine derivative combines a pyrrolidine ring with a 4-iodophenyl group, making it a valuable intermediate for drug discovery and material science. Researchers are particularly interested in its potential as a building block for bioactive molecules, given the versatility of both the iodine substituent and the nitrogen-containing heterocycle.
The compound's molecular structure (C11H14IN) features a pyrrolidine scaffold – a saturated five-membered ring with one nitrogen atom – linked to a para-iodinated benzene moiety. This combination creates opportunities for cross-coupling reactions, a hot topic in modern synthetic chemistry. Recent literature highlights its utility in Palladium-catalyzed couplings, where the iodine atom serves as an excellent leaving group for Suzuki, Heck, or Sonogashira reactions. Such transformations are crucial for developing targeted therapeutics, aligning with current trends in precision medicine.
From a physicochemical perspective, 3-(4-iodophenyl)methylpyrrolidine typically appears as a white to off-white crystalline powder with moderate solubility in organic solvents like dichloromethane or dimethylformamide. Its molecular weight of 287.14 g/mol and specific iodine content (≈44.2%) make it particularly useful for radiolabeling studies – an area experiencing growing demand in medical imaging research. The compound's stability under standard laboratory conditions (room temperature, inert atmosphere) contributes to its handling advantages.
In pharmaceutical applications, the pyrrolidine core is recognized as a privileged structure present in numerous FDA-approved drugs. When combined with the 4-iodophenyl group, it creates opportunities for developing CNS-active compounds, a field receiving increased attention for neurological disorder treatments. Recent patent analyses reveal structural analogs being investigated for neuroprotective effects and dopamine receptor modulation – key areas in neurodegenerative disease research.
The synthetic accessibility of CAS 1158764-61-4 makes it attractive for high-throughput screening libraries. Current medicinal chemistry trends emphasize fragment-based drug design, where such small molecular weight compounds serve as ideal starting points. Its logP value (predicted ≈2.8) suggests favorable blood-brain barrier permeability, explaining its inclusion in several central nervous system drug discovery programs.
Quality control of 3-(4-iodophenyl)methylpyrrolidine typically involves HPLC purity analysis (>95%), mass spectrometry confirmation, and NMR characterization. The compound's stability profile allows for long-term storage when protected from light and moisture, following standard laboratory safety protocols. These characteristics align with Good Manufacturing Practice (GMP) requirements for pharmaceutical intermediates.
Emerging applications extend beyond pharmaceuticals. Materials scientists are exploring its use in organic electronic materials, particularly as a precursor for conducting polymers. The iodine atom enables molecular engineering of optoelectronic properties, relevant for OLED technology development. This multidisciplinary potential makes CAS 1158764-61-4 a compound of interest in both life sciences and advanced materials research.
From an environmental perspective, proper disposal methods should follow institutional guidelines for iodinated compounds. While not classified as hazardous under standard protocols, responsible chemical stewardship practices are recommended. Researchers should consult Safety Data Sheets (SDS) for specific handling instructions to maintain laboratory safety standards.
The commercial availability of 3-(4-iodophenyl)methylpyrrolidine from specialized chemical suppliers has increased in recent years, reflecting growing demand. Pricing varies based on purity (typically 95-98%) and quantity, with custom synthesis options available for large-scale requirements. Current market analysis suggests expanding applications in academic research and industrial R&D sectors.
Future research directions may explore its potential in catalysis as a ligand precursor or in bioconjugation chemistry for proteomics applications. The compound's structural features position it well for combinatorial chemistry approaches, particularly in developing targeted cancer therapies – a major focus area in contemporary drug development pipelines.
1158764-61-4 (3-(4-iodophenyl)methylpyrrolidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)